Cas no 1014613-61-6 (2,1,3-Benzothiadiazole-1(3H)-propanol, 3-(2-fluorophenyl)-α-[(methylamino)methyl]-, 2,2-dioxide, (αS)-)

2,1,3-Benzothiadiazole-1(3H)-propanol, 3-(2-fluorophenyl)-α-[(methylamino)methyl]-, 2,2-dioxide, (αS)- structure
1014613-61-6 structure
Product Name:2,1,3-Benzothiadiazole-1(3H)-propanol, 3-(2-fluorophenyl)-α-[(methylamino)methyl]-, 2,2-dioxide, (αS)-
CAS No:1014613-61-6
MF:C11H13BrN2
MW:253.138321638107
CID:830892
Update Time:2026-04-29

2,1,3-Benzothiadiazole-1(3H)-propanol, 3-(2-fluorophenyl)-α-[(methylamino)methyl]-, 2,2-dioxide, (αS)- Chemical and Physical Properties

Names and Identifiers

    • 2,1,3-Benzothiadiazole-1(3H)-propanol, 3-(2-fluorophenyl)-α-[(methylamino)methyl]-, 2,2-dioxide, (αS)-
    • 4-Bromo-2-(2-methyl-2-propanyl)-1H-pyrrolo[2,3-b]pyridine
    • 4-bromo-2-tert-butyl-1H-pyrrolo[2,3-b]pyridine
    • 1H-Pyrrolo[2,3-b]pyridine, 4-broMo-2-(1,1-diMethylethyl)-
    • Inchi: InChI=1S/C11H13BrN2/c1-11(2,3)9-6-7-8(12)4-5-13-10(7)14-9/h4-6H,1-3H3,(H,13,14)
    • InChI Key: YNCNIXDSSQCDCX-UHFFFAOYSA-N
    • SMILES: CC(C)(C)C1=CC2=C(C=CN=C2N1)Br

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
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